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Compound of Interest

Compound Name: 3-Ox0-OPC8-CoA

Cat. No.: B1261022

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of 3-Ox0-OPC8-CoA, an integral intermediate in the biosynthesis of jasmonic acid.
Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following
procedures are based on best practices for handling structurally related acyl-CoA thioesters
and long-chain fatty acid derivatives. A cautious approach is paramount.

I. Understanding 3-Ox0-OPC8-CoA: A Biological
Context

3-Ox0-OPC8-CoA is a key metabolic intermediate in the jasmonic acid (JA) signaling pathway
in plants. Jasmonates are phytohormones that regulate plant growth, development, and
responses to stress. The biosynthesis of JA involves enzymes located in both the chloroplast
and peroxisomes. 3-Ox0-OPC8-CoA is formed within the peroxisome from its precursor, OPC-
8:0 (3-ox0-2-(2'-[Z]-pentenyl)-cyclopentane-1-octanoic acid), and is subsequently converted to
JA through several rounds of (3-oxidation.

Il. Hazard Assessment and Safety Precautions

Due to the lack of specific toxicity data for 3-Oxo-OPC8-CoA, it should be handled as a
potentially hazardous substance. The thioester linkage and the long acyl chain are key features
to consider for its reactivity and potential biological activity.
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Personal Protective Equipment (PPE):

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.

Not generally required for small quantities in a
Respiratory Protection well-ventilated area. If creating aerosols, use a

fume hood.

Handling:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when
handling powdered forms or creating solutions.

» Avoid inhalation of dust or aerosols.

e Prevent contact with skin and eyes.

o Keep containers tightly sealed when not in use.

» Store in a cool, dry place, away from strong oxidizing agents.

lll. Experimental Workflow: Handling and Quenching

The following workflow outlines the general steps for handling 3-Oxo-OPC8-CoA in a research
setting, including a quenching step to deactivate the reactive thioester bond prior to disposal.
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Preparation Experimental Use Quenching/Inactivation Disposal

Weigh 3-Ox0-OPC8-CoA | | Use in experiment Perform experiment Post-reaction Inactivate residual | | Segregate for disposal | | Dispose of as
in a fume hood (e.g., enzymatic assay) 3-Ox0-OPC8-CoA hazardous chemical waste

Waste containing
3-Ox0-OPC8-CoA

:

Segregate waste streams
(solid, liquid, sharps)

:

Quench liquid waste
(optional but recommended)

'

Package and label waste
according to institutional policy

:

Store in designated
hazardous waste accumulation area

:

Arrange for pickup by
Environmental Health & Safety

For solids and sharps
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 To cite this document: BenchChem. [Essential Safety and Disposal Guide for 3-Oxo-OPC8-
CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261022#3-0x0-0pc8-coa-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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